Cas no 1516693-12-1 (Benzenemethanol, α-(2-amino-1-methylethyl)-2-fluoro-)

• Product Name: Benzenemethanol, α-(2-amino-1-methylethyl)-2-fluoro-
• CAS No: 1516693-12-1
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 5282632
• Update Time: 2025-07-08

Benzenemethanol, α-(2-amino-1-methylethyl)-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-(2-amino-1-methylethyl)-2-fluoro-

• Inchi： 1S/C10H14FNO/c1-7(6-12)10(13)8-4-2-3-5-9(8)11/h2-5,7,10,13H,6,12H2,1H3
• InChI Key： LUJWFUKHTMPAQH-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1F)(O)C(C)CN

Additional information on Benzenemethanol, α-(2-amino-1-methylethyl)-2-fluoro-

Benzenemethanol, α-(2-amino-1-methylethyl)-2-fluoro- (CAS No. 1516693-12-1): A Comprehensive Overview

Benzenemethanol, α-(2-amino-1-methylethyl)-2-fluoro-, identified by its CAS number CAS No. 1516693-12-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and functional attributes, represents a promising candidate for further exploration in drug development and therapeutic applications.

The molecular structure of Benzenemethanol, α-(2-amino-1-methylethyl)-2-fluoro- incorporates a benzene ring substituted with a hydroxymethyl group at the α-position and a fluoro substituent at the 2-position. Additionally, the presence of an isobutylamine moiety at the α-position introduces a chiral center, making this compound of particular interest for studying stereoselective synthesis and pharmacological activity. The combination of these structural features suggests potential interactions with biological targets, which may be exploited for therapeutic benefits.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The fluorine atom in Benzenemethanol, α-(2-amino-1-methylethyl)-2-fluoro- plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its reactivity and binding affinity to biological targets. This has led to extensive research into its potential applications in medicinal chemistry.

One of the most compelling aspects of Benzenemethanol, α-(2-amino-1-methylethyl)-2-fluoro- is its versatility as a building block for more complex pharmacophores. Researchers have leveraged its structural framework to design novel molecules with enhanced pharmacological properties. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are critical in treating various types of cancer and inflammatory diseases. The isobutylamine side chain provides a suitable scaffold for further functionalization, allowing chemists to tailor the molecule's properties to specific therapeutic needs.

The synthesis of Benzenemethanol, α-(2-amino-1-methylethyl)-2-fluoro- presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more accessible for research purposes. Modern techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled the efficient construction of this compound and its derivatives. These methods not only improve yield but also enhance the purity of the final product, which is essential for subsequent pharmacological studies.

In academic research, Benzenemethanol, α-(2-amino-1-methylethyl)-2-fluoro- has been employed as a key intermediate in the development of novel therapeutic agents. Its structural features make it an ideal candidate for exploring new chemical entities (NCEs) that could address unmet medical needs. For example, studies have shown that certain derivatives of this compound exhibit significant anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory pathways. Such findings underscore the importance of fluorinated aromatic compounds in drug discovery.

The pharmacokinetic properties of Benzenemethanol, α-(2-amino-1-methylethyl)-2-fluoro- are also subjects of intense investigation. The presence of the fluoro substituent enhances lipophilicity, which can improve oral bioavailability—a critical factor in drug development. Additionally, fluorine atoms are known to increase metabolic stability by resisting degradation from enzymatic processes. These attributes make this compound an attractive candidate for further optimization into a lead compound for new drugs.

The potential applications of Benzenemethanol, α-(2-amino-1-methylethyl)-2-fluoro- extend beyond oncology and inflammation research. Preliminary studies suggest that it may have neuroprotective properties, making it relevant for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to modify its structure allows researchers to fine-tune its pharmacological profile for specific neurological targets. This adaptability is a testament to the compound's versatility as a chemical scaffold.

The role of computational chemistry in understanding the behavior of Benzenemethanol, α-(2-amino-1-methylethyl)-2-fluoro- cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound interacts with biological targets at the molecular level. By simulating these interactions, researchers can gain insights into its mechanism of action and identify potential off-target effects before conducting costly wet-lab experiments. This approach not only accelerates drug discovery but also enhances safety by minimizing trial-and-error experimentation.

The future prospects for Benzenemethanol, α-(2-amino-1-methylethyl)-2-fluoro- are bright given its unique structural features and potential therapeutic applications. As research continues to uncover new uses for fluorinated aromatic compounds, this molecule is likely to play an increasingly important role in pharmaceutical development. Ongoing studies aim to optimize its synthesis further and explore novel derivatives with improved pharmacological properties. The integration of interdisciplinary approaches—combining organic chemistry, medicinal chemistry, and computational biology—will be essential in realizing its full potential.